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Compound of Interest

Compound Name: Cacotheline

Cat. No.: B613828

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information, handling precautions,
and an overview of the experimental application of cacotheline. The data herein is compiled
from various Safety Data Sheets (SDS) and scientific publications to ensure a thorough
understanding of its properties and safe usage in a laboratory setting.

Chemical and Physical Properties

Cacotheline is an organic compound, a nitro derivative of brucine, primarily used as a redox
indicator.[1] Its fundamental properties are summarized below.
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Property Value Reference(s)
Chemical Formula C21H21Ns07 [1112]

Molar Mass 427.41 g/mol [2][3]
Appearance Yellow crystals or powder [31[4]

Melting Point >299.85°C [5][6]

Boiling Point 542.58°C (rough estimate) [5][6]

Density 1.4011 g/cm3 (rough estimate) [5]1[6]
Solubility Soluble in dilute NaOH )

solution.

Safety and Hazard Information

There are conflicting classifications regarding the hazards of cacotheline. While some
suppliers classify it as non-hazardous under Regulation (EC) No. 1272/2008, others categorize
it as highly toxic.[1][4][7] It is imperative to handle this substance with caution, adhering to the
more stringent safety precautions.

GHS Hazard Classification

The following table summarizes the GHS hazard statements associated with cacotheline from
sources that classify it as hazardous.

Hazard Class Category Hazard Statement Reference(s)

N H300/H301: Fatal or
Acute Toxicity (Oral) Category 2, 3 o [4][8]
Toxic if swallowed.

Acute Toxicity H311: Toxic in contact
Category 3 ] ] [4]
(Dermal) with skin.
Acute Toxicity H330/H331: Fatal or
) Category 2, 3 o [41[8]
(Inhalation) Toxic if inhaled.

Signal Word: Danger[4][8]
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Hazard Pictograms:

le.Skull and Crossbones

Handling Precautions

To ensure safe handling, the following precautions should be strictly observed:

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[41[9]
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][7]
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[3][7]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.[3][7]

e Hygiene Measures:
o Do not eat, drink, or smoke when using this product.[4][9]
o Wash hands thoroughly after handling.[3][9]
o Avoid contact with skin and eyes.[3][9]

e Spill Response:

o Minor Spills: Clean up spills immediately. Avoid generating dust. Use dry clean-up
procedures (e.g., sweep or vacuum) and place the material in a sealed container for
disposal.[9]

o Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Prevent the material from entering drains or waterways.[9]

Storage
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Store in a cool, dry, well-ventilated place.[3][4]

Keep the container tightly closed.[3][4]

Store locked up.[4]

Store away from incompatible materials, such as strong oxidizing agents.[1][7]

Experimental Protocol: Quantitative Determination
of Tin (Sn?*)

Cacotheline is a sensitive indicator for the presence of stannous (Sn2*) ions, with which it
forms a characteristic red-purple color.[3] The following is a general protocol for the
spectrophotometric determination of tin using cacotheline, based on published methodologies.

[3]

Reagents and Equipment

e Cacotheline solution (0.100 g in 250 mL of deionized water)[3]

o Standard tin solution (prepared by dissolving a known mass of reagent-grade tin in
concentrated HCI and diluting)[3]

» Concentrated Hydrochloric Acid (HCI)
¢ 30-mesh Zinc, cp
e Spectrophotometer

e Volumetric flasks (50 mL)

Pipettes

Procedure

o Sample Preparation: Transfer an aliquot of the sample solution containing tin to a 50 mL
volumetric flask. The sample should be free from nitrate ions.[3]
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e Reduction of Sn** to Sn2*: If the tin in the sample is in the +4 oxidation state, it must be
reduced to Sn2*. This can be achieved by adding zinc and hydrochloric acid and heating the
solution.[3]

o Color Development: To the reduced tin solution, add a specific volume of the cacotheline
solution and mix thoroughly. A red-purple color will develop in the presence of Sn2+.[3]

o Spectrophotometric Measurement: Dilute the solution to the mark with deionized water and
measure the absorbance at the wavelength of maximum absorption (Amax), which is
approximately 560 nm for the tin-cacotheline complex.|[3]

» Quantification: Create a calibration curve by preparing a series of standard tin solutions of
known concentrations and measuring their absorbance after reaction with cacotheline. The
concentration of tin in the unknown sample can then be determined by comparing its
absorbance to the calibration curve.

Visualizations
Redox Indication Workflow

The following diagram illustrates the general workflow for the use of cacotheline as a redox
indicator in the determination of Sn2+.
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Workflow for Sn2* Determination using Cacotheline
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Caption: Workflow for the quantitative determination of Sn2* using cacotheline as a redox

indicator.

Logical Relationship in Redox Reaction
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The fundamental principle of using cacotheline as an indicator for tin is a redox reaction. The
following diagram illustrates this relationship.

Cacotheline-Tin Redox Reaction

Cacotheline (Oxidized)
Yellow

Reduced Cacotheline
Red-Purple

Click to download full resolution via product page

Caption: The redox reaction between cacotheline and stannous ions (Sn2*).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cacotheline: A Technical Guide to Safety and Handling
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613828#cacotheline-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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